Cas no 77485-81-5 (Acetamide, 2-chloro-N-[2-methyl-6-(trifluoromethyl)phenyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-methyl-6-(trifluoromethyl)phenyl]-
• CAS No: 77485-81-5
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 530545
• PubChem ID: 13391194
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-[2-methyl-6-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-methyl-6-(trifluoromethyl)phenyl]-
• 2-chloro-N-[2-methyl-6-(trifluoromethyl)phenyl]acetamide
• SCHEMBL10348347
• DTXSID80539126
• 77485-81-5
• Z2932625525
• 2'-methyl-6'-(trifluoromethyl)-2-chloroacetanilide

• Inchi： 1S/C10H9ClF3NO/c1-6-3-2-4-7(10(12,13)14)9(6)15-8(16)5-11/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： QUKFWAXIKVYCKS-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(C)=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų